2-[3-(3,4-dimethylbenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-[3-(3,4-dimethylphenyl)sulfonyl-6-methoxy-4-oxoquinolin-1-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C27H26N2O5S/c1-17-5-8-20(9-6-17)28-26(30)16-29-15-25(27(31)23-14-21(34-4)10-12-24(23)29)35(32,33)22-11-7-18(2)19(3)13-22/h5-15H,16H2,1-4H3,(H,28,30)
• InChI Key: VMZTZRWRTRYCDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C3=C2C=CC(=C3)OC)S(=O)(=O)C4=CC(=C(C=C4)C)C
• Molecular Formula: C27H26N2O5S
• Molecular Weight: 490.6 g/mol

Description

This compound is a derivative of quinolone, a type of organic compound that is often used in the synthesis of pharmaceuticals. Quinolones and their derivatives have interesting pharmaceutical and biological activities, making them valuable in drug research and development.

Synthesis Analysis

The synthesis of quinolone derivatives often involves the reaction of anilines using malonic acid equivalents. Other methods include the reaction of anthranilic acid derivatives.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the functional groups present in the molecule. Quinolones and their derivatives can undergo a variety of chemical reactions, including those that result in the formation of fused ring systems.